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Introduction
SR12418 is a potent and specific synthetic agonist for the nuclear receptors REV-ERBα

(NR1D1) and REV-ERBβ (NR1D2).[1] As key components of the cellular circadian clock, REV-

ERBs function as transcriptional repressors, playing crucial roles in the regulation of

metabolism, inflammation, and circadian rhythm. SR12418 enhances the repressive activity of

REV-ERBs, making it a valuable tool for investigating the physiological functions of these

receptors and for exploring their therapeutic potential in various diseases, particularly those

with an inflammatory component.

These application notes provide detailed protocols for the use of SR12418 in cell culture, with a

focus on its well-documented role in the modulation of T helper 17 (TH17) cell differentiation

and function.

Mechanism of Action
SR12418 binds to the ligand-binding domain of REV-ERBα and REV-ERBβ, enhancing their

ability to recruit corepressor complexes, such as the one containing Nuclear Receptor

Corepressor 1 (NCoR) and Histone Deacetylase 3 (HDAC3). This leads to the transcriptional

repression of REV-ERB target genes. A key target of REV-ERB is the Bmal1 gene, a core

component of the circadian clock. In the context of immunology, REV-ERBs, including REV-

ERBα, are expressed in TH17 cells and act as negative regulators of their differentiation and
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pro-inflammatory function.[1] SR12418 has been shown to suppress the expression of key

TH17-associated cytokines, such as Interleukin-17A (IL-17A), by competing with the master

regulator of TH17 differentiation, RORγt, for binding to shared DNA response elements.[2]

Quantitative Data Summary
The following tables summarize key quantitative data for SR12418 from in vitro and in vivo

studies.

Table 1: In Vitro Activity of SR12418

Parameter Cell Line/System Value Reference

IC50 (REV-ERBα)
Bmal1-luciferase

reporter assay
68 nM [1]

IC50 (REV-ERBβ)
Bmal1-luciferase

reporter assay
119 nM [1]

Effective

Concentration

Mouse CD4+ T cell

TH17 differentiation
5 µM [1]

Table 2: In Vivo Data for SR12418

Parameter Animal Model
Dosage and
Administration

Observed
Effect

Reference

Efficacy

Mouse model of

Experimental

Autoimmune

Encephalomyeliti

s (EAE)

50 mg/kg,

intraperitoneally,

twice daily

Delayed onset

and reduced

severity of

disease

[1]

Signaling Pathway and Experimental Workflow
Diagrams
REV-ERBα Signaling Pathway in TH17 Cells

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6400287/
https://www.benchchem.com/product/b10861337?utm_src=pdf-body
https://www.pnas.org/doi/10.1073/pnas.1907563116
https://www.benchchem.com/product/b10861337?utm_src=pdf-body
https://www.benchchem.com/product/b10861337?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6400287/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6400287/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6400287/
https://www.benchchem.com/product/b10861337?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6400287/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus

Cytoplasm

SR12418

REV-ERBα/β

activates

NCoR/HDAC3
Corepressor Complex

recruits

ROR Response Element (RORE)
on DNA

binds

Transcription
Repression

RORγt

binds

Transcription
Activation

Il17a gene

inhibits

promotes

SR12418

enters nucleus

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis Options

Start:
Seed cells in
culture plates

Culture cells
(e.g., 24 hours)

Treat cells with
SR12418 or vehicle
(e.g., 24-72 hours)

Harvest cells
and/or supernatant Downstream Analysis

qPCR for
gene expression

Western Blot for
protein expression

Flow Cytometry for
cell population analysis

Cell Viability Assay
(e.g., MTT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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